cholinophyllin
cholinophyllin
Oxtriphylline is the choline salt of theophylline with an anti-asthmatic property. Oxtriphylline appears to inhibit phosphodiesterase and prostaglandin production, regulates calcium flux and intracellular calcium distribution, and antagonizes adenosine. Physiologically, this agent causes relaxation of bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates cardiac muscle, as well as induces diuresis and gastric acid secretion. It may also suppress inflammation and improve contractility of the diaphragm.
Oxtriphylline is the choline salt form of [theophylline]. Once in the body, theophylline is released and acts as a phosphodiesterase inhibitor, adenosine receptor blocker, and histone deacetylase activator. Its main physiological reponse is to dilate the bronchioles. As such, oxytriphylline is indicated mainly for asthma, bronchospasm, and COPD (i.e. all the same indications as the other theophyllines). It is marketed under the name Choledyl SA, and several forms of oxytriphylline have been discontinued. In the US, oxtriphylline is no longer available.
Oxtriphylline is the choline salt form of [theophylline]. Once in the body, theophylline is released and acts as a phosphodiesterase inhibitor, adenosine receptor blocker, and histone deacetylase activator. Its main physiological reponse is to dilate the bronchioles. As such, oxytriphylline is indicated mainly for asthma, bronchospasm, and COPD (i.e. all the same indications as the other theophyllines). It is marketed under the name Choledyl SA, and several forms of oxytriphylline have been discontinued. In the US, oxtriphylline is no longer available.
Brand Name:
Vulcanchem
CAS No.:
146-71-4
VCID:
VC0085587
InChI:
InChI=1S/C7H8N4O2.C5H14NO/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;1-6(2,3)4-5-7/h3,12H,1-2H3;7H,4-5H2,1-3H3/q;+1/p-1
SMILES:
CN1C(=C2C(=NC=N2)N(C1=O)C)[O-].C[N+](C)(C)CCO
Molecular Formula:
C12H21N5O3
Molecular Weight:
283.33 g/mol
cholinophyllin
CAS No.: 146-71-4
Main Products
VCID: VC0085587
Molecular Formula: C12H21N5O3
Molecular Weight: 283.33 g/mol
| CAS No. | 146-71-4 |
|---|---|
| Product Name | cholinophyllin |
| Molecular Formula | C12H21N5O3 |
| Molecular Weight | 283.33 g/mol |
| IUPAC Name | 1,3-dimethyl-2-oxopurin-6-olate;2-hydroxyethyl(trimethyl)azanium |
| Standard InChI | InChI=1S/C7H8N4O2.C5H14NO/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;1-6(2,3)4-5-7/h3,12H,1-2H3;7H,4-5H2,1-3H3/q;+1/p-1 |
| Standard InChIKey | SOELXOBIIIBLRJ-UHFFFAOYSA-M |
| SMILES | CN1C(=C2C(=NC=N2)N(C1=O)C)[O-].C[N+](C)(C)CCO |
| Canonical SMILES | CN1C(=C2C(=NC=N2)N(C1=O)C)[O-].C[N+](C)(C)CCO |
| Description | Oxtriphylline is the choline salt of theophylline with an anti-asthmatic property. Oxtriphylline appears to inhibit phosphodiesterase and prostaglandin production, regulates calcium flux and intracellular calcium distribution, and antagonizes adenosine. Physiologically, this agent causes relaxation of bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates cardiac muscle, as well as induces diuresis and gastric acid secretion. It may also suppress inflammation and improve contractility of the diaphragm. Oxtriphylline is the choline salt form of [theophylline]. Once in the body, theophylline is released and acts as a phosphodiesterase inhibitor, adenosine receptor blocker, and histone deacetylase activator. Its main physiological reponse is to dilate the bronchioles. As such, oxytriphylline is indicated mainly for asthma, bronchospasm, and COPD (i.e. all the same indications as the other theophyllines). It is marketed under the name Choledyl SA, and several forms of oxytriphylline have been discontinued. In the US, oxtriphylline is no longer available. |
| Solubility | Soluble in alcohol and water. |
| Synonyms | Brondaxin Brondecon Choledyl Choledyl-SA choline theophyllinate cholinetheophyllinate cholinophyllin Euspirax oxtriphylline oxtripylline-SA Theobret |
| PubChem Compound | 656652 |
| Last Modified | Nov 11 2021 |
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